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Compound of Interest

Compound Name: Sodium disulphite

Cat. No.: B8798987

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of sodium disulfite (Na2S205), also known as
sodium metabisulfite or sodium pyrosulfite, an inorganic salt widely used in pharmaceutical
development and various laboratory settings.[1][2] It serves as a critical excipient, primarily
valued for its antioxidant and preservative properties.[3][4]

Chemical Identity and Physicochemical Properties

Sodium disulfite is an ionic compound composed of two sodium cations (Na*) and one disulfite
anion (S20527).[2] It presents as a white or yellowish-white crystalline powder with a distinct
odor of sulfur dioxide.[5][6]

Table 1: Physicochemical Properties of Sodium Disulfite (Na2S20s)

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b8798987?utm_src=pdf-interest
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Laboratory_Synthesis_of_Sodium_Metabisulfite.pdf
https://byjus.com/chemistry/sodium-metabisulfite/
https://www.tengerchemical.com/news/sodiummetabisulfiteuseinpharmaceuticals-8344.html
https://www.tengerchemical.com/news/sodium-metabisulfite-applications-and-benefits-in-pharmaceutical-formulations-and-preservation.html
https://byjus.com/chemistry/sodium-metabisulfite/
https://www.atamanchemicals.com/sodium-metabisulfite_u26700/
https://pubchem.ncbi.nlm.nih.gov/compound/656671
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8798987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)

Molecular Formula Naz2S20s [6][7]

Molecular Weight 190.11 g/mol [6][7]

CAS Number 7681-57-4 [6][8]

EC Number 231-673-0 [9]
White or yellowish crystalline

Appearance [6][10]
powder

Odor Pungent, sulfur-like [519]

] ] Decomposes at ~150 °C (302
Melting Point R [2][5][10]
Density 2.36 g/cm3 at 20 °C [10][11]
o 470 g/L at 20 °C; 667 g/L at 25
Solubility in Water oc [10][12]

| pH | 4.0 - 4.6 (in a 1 in 10 solution) [[5][13] |

Chemical Reactions and Mechanism of Action

The primary function of sodium disulfite in research and pharmaceutical applications stems
from its ability to act as a potent reducing agent and antioxidant.[14] This activity is mediated
through its hydrolysis product, sodium bisulfite (NaHSOs3).

Upon dissolution in water, sodium disulfite rapidly hydrolyzes to form an equilibrium with
sodium bisulfite.[15] Na2S20s5 + H20 = 2 NaHSOs

In acidic conditions, it releases sulfur dioxide (SOz) gas, which is a key active species for its
preservative action.[2] The reaction with a strong acid like hydrochloric acid (HCI) proceeds as
follows: Na2S20s5 + 2 HCI — 2 NaCl + 2 SOz + H20]2]

As an antioxidant, the bisulfite ion readily reacts with dissolved oxygen, preventing the
oxidative degradation of sensitive Active Pharmaceutical Ingredients (APIs).[16] This is
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particularly crucial for APIs with ortho- or para-hydroxybenzyl alcohol derivatives, such as
epinephrine (adrenaline).[6][15]
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Figure 1. Key aqueous and acidic reactions of sodium disulfite.

Applications in Drug Development and Research

Sodium disulfite is a widely accepted pharmaceutical excipient used to enhance the stability
and shelf-life of drug products.[17][18][19]

o Antioxidant: It is a primary choice for preventing the oxidation of APIs sensitive to
degradation, such as epinephrine, certain vitamins, and biologics.[3][4][15] It is commonly
used in parenteral (injectable), topical, and oral formulations.[20]

o Preservative: By releasing sulfur dioxide, it inhibits the growth of bacteria, yeasts, and molds,
ensuring the microbial integrity of liquid formulations like syrups and injectables.[3][5]

e Reducing Agent: In specific chemical syntheses and analytical procedures, it is used as a
reducing agent.[21] For example, it can be used to reduce ferric iron (IIl) to the more soluble
ferrous iron (11).[22]
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e Analytical Chemistry: It is employed in various analytical methods, including the development
of stability-indicating HPLC methods for drug products.[23]

Typical concentrations in parenteral formulations range from 0.01% to 0.1%.[20]

Experimental Protocols

This protocol outlines a general workflow for incorporating sodium disulfite as an antioxidant to
protect an oxygen-sensitive API during the preparation of a liquid formulation for analytical
testing.
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Start: Prepare Formulation
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(e.g., N2 sparging)

2. Prepare 0.1% w/v Naz2S20s
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'
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Figure 2. Workflow for using NazS20s as a stabilizer in API solution prep.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b8798987?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8798987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Methodology:

» Solvent Deoxygenation: Begin by sparging the primary solvent (e.g., Water for Injection,
WEFI) with an inert gas like nitrogen for at least 30 minutes to remove dissolved oxygen.

» Antioxidant Solution Preparation: In a clean, calibrated volumetric flask, accurately weigh
pharmaceutical-grade sodium disulfite to prepare the target concentration (e.g., 0.1% w/v).
Dissolve it in a portion of the deoxygenated solvent.

» API Dissolution: Accurately weigh the sensitive APl and dissolve it completely in the sodium
disulfite solution. Gentle agitation or sonication may be used if necessary.

» Addition of Other Excipients: If the formulation requires other components (e.g., buffers,
tonicity agents), they should be added at this stage.

» Final Volume Adjustment: Adjust the solution to the final target volume using the
deoxygenated solvent.

« Filtration and Packaging: Sterile filter the final solution through a 0.22 um filter into a
depyrogenated glass vial.

 Inert Atmosphere: Before sealing, blanket the headspace of the vial with nitrogen gas to
minimize oxygen exposure during storage.

e Analysis: The stabilized formulation is now ready for subsequent stability studies or analytical

testing.

This protocol determines the purity of a sodium disulfite sample. The principle involves the
oxidation of sulfite by a known excess of iodine, followed by back-titration of the unreacted
iodine with a standard sodium thiosulfate solution.[13]

Materials:
e Sodium Disulfite sample
e 0.1 N lodine standard solution

e 0.1 N Sodium Thiosulfate standard solution
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e 1% Starch indicator solution

e Hydrochloric Acid, concentrated

Procedure:

Accurately weigh approximately 0.2 g of the sodium disulfite sample into a glass-stoppered
flask.

o Carefully add exactly 50.0 mL of 0.1 N iodine solution to the flask and immediately stopper it.
» Allow the reaction to proceed for 5 minutes in a dark place.
e Add 1 mL of concentrated hydrochloric acid.

« Titrate the excess (unreacted) iodine with 0.1 N sodium thiosulfate solution until the solution
turns pale yellow.

e Add 1-2 mL of starch indicator solution. The solution will turn dark blue.
o Continue the titration with sodium thiosulfate until the blue color disappears completely.

e Record the volume of sodium thiosulfate used and perform the calculation. Each mL of 0.1 N
iodine is equivalent to 4.753 mg of Na2S20s.[13]

Safety and Toxicology

Sodium disulfite is classified as harmful if swallowed and causes serious eye damage.[9]
Contact with acids liberates toxic sulfur dioxide gas.[24] For a fraction of the population,
particularly asthmatics, sulfites can cause allergic reactions of varying severity.[15][25]

Table 2: Toxicological Data for Sodium Disulfite
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Parameter Value Species Reference(s)
Acute Oral LDso 1540 mg/kg Rat [9][26]
Acute Dermal LDso > 2000 mg/kg Rat [O1[27]

H302 (Harmful if

GHS Hazard swallowed), H318 N/A
Statements (Causes serious eye
damage)

| JECFA ADI | 0-0.7 mg/kg bw (Group ADI for sulfites, expressed as SO2z) | Human |[6][13] |

Proper personal protective equipment (PPE), including safety goggles and gloves, should
always be used when handling the compound.[10] Work should be conducted in a well-
ventilated area or a fume hood.[28]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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